2-Amino-1,3-bis(carboxylethoxy)propane hydrochloride

• Molecular Formula: C9H18ClNO6
• Molecular Weight: 271.69 g/mol
• InChI: InChI=1S/C9H17NO6.ClH/c10-7(5-15-3-1-8(11)12)6-16-4-2-9(13)14;/h7H,1-6,10H2,(H,11,12)(H,13,14);1H
• InChIKey: UJVQKTLFWZAURM-UHFFFAOYSA-N

3,3'-((2-Aminopropane-1,3-diyl)bis(oxy))dipropionic acid hydrochloride (CAS: 2421153-68-4), also known as 2-Amino-1,3-bis(carboxylethoxy)propane hydrochloride, is a polyethylene glycol (PEG)-based linker molecule primarily utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs). This compound is characterized by a central secondary amine and two terminal carboxylic acid groups, which are separated from the amine by short ethoxy-propionic acid arms.

3,3'-((2-Aminopropane-1,3-diyl)bis(oxy))dipropionic Acid Hydrochloride: A PEG-Based PROTAC Linker for Optimized Solubility and Stability in Targeted Protein Degradation

3,3'-((2-Aminopropane-1,3-diyl)bis(oxy))dipropionic acid hydrochloride (CAS: 2421153-68-4), also known as 2-Amino-1,3-bis(carboxylethoxy)propane hydrochloride, is a polyethylene glycol (PEG)-based linker molecule primarily utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs) . This compound is characterized by a central secondary amine and two terminal carboxylic acid groups, which are separated from the amine by short ethoxy-propionic acid arms . This unique structure places it within a specific subclass of PEG linkers that offer a branched, amine-functionalized core, differentiating it from simple linear PEG-diacid linkers.

Branched amine-functionalized PEG linker for PROTAC synthesis

Orthogonal secondary amine enables multifunctional degrader design

Hydrochloride salt form supports dissolution and handling convenience

Why Standard PEG-Diacid Linkers Cannot Directly Substitute for 3,3'-((2-Aminopropane-1,3-diyl)bis(oxy))dipropionic Acid Hydrochloride in PROTAC Synthesis

While many PEG-based linkers serve a common function of tethering ligands in PROTAC molecules, their substitution can lead to significant differences in physicochemical properties, synthetic utility, and ultimately, the biological efficacy of the final degrader . The presence of a secondary amine in the core of 3,3'-((2-aminopropane-1,3-diyl)bis(oxy))dipropionic acid hydrochloride introduces a third, orthogonal reactive handle that is absent in common linear diacid linkers like Bis-PEG3-acid . This fundamental structural difference impacts solubility, storage stability, and the potential for creating branched or multifunctional PROTAC architectures, making simple substitution a high-risk proposition for experimental reproducibility and procurement efficiency . The following evidence quantifies these critical points of differentiation.

Additional reactive handle

The branched amine core provides a third orthogonal conjugation site, whereas linear PEG-diacids offer only two terminal acids. Substituting may restrict PROTAC architecture options.

Salt form impacts handling

The hydrochloride salt exhibits different solubility and storage profiles compared to the free base or linear diacid linkers, which may alter stock solution preparation and experimental reproducibility.

Branching vs. linear flexibility

The branched core can influence linker conformational flexibility and ternary complex formation differently than linear PEG chains, potentially affecting degrader activity in ways not predictable from linear analog data.

• [1] PTC BOC Sciences. PEG Linkers for PROTAC Design: Boosting Solubility and Flexibility in Drug Discovery. View Source
• [2] PTC BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. View Source

Quantitative Evidence for Selecting 3,3'-((2-Aminopropane-1,3-diyl)bis(oxy))dipropionic Acid Hydrochloride Over Generic PEG Linkers in PROTAC Design

Superior Solubility of 3,3'-((2-Aminopropane-1,3-diyl)bis(oxy))dipropionic Acid Hydrochloride in DMSO Compared to its Free Base Form

The hydrochloride salt form of 3,3'-((2-aminopropane-1,3-diyl)bis(oxy))dipropionic acid demonstrates a quantifiable and significant improvement in solubility in DMSO, a common solvent for PROTAC synthesis, when directly compared to its free base counterpart . This enhanced solubility is a critical parameter for efficient bioconjugation and high-yield synthetic workflows.

DMSO solubility

Head-to-head

200 mg/mL (HCl salt) vs. undefined limit (free base)

Supports reliable high-concentration stock preparation

Supplier-reported; ultrasonication required for 200 mg/mL

Evidence Dimension	Solubility in DMSO
Target Compound Data	200 mg/mL (requires ultrasonication)
Comparator Or Baseline	Free base form (CAS 1020112-73-5): Soluble in DMSO (no quantitative limit provided)
Quantified Difference	Target compound demonstrates a defined high solubility limit, while the free base is only reported as 'soluble' without a quantifiable upper limit, indicating superior processability for the salt form.
Conditions	DMSO solvent at room temperature; solubility assessed per vendor specifications

Why This Matters

For procurement, the hydrochloride salt ensures reliable dissolution at high concentrations (up to 200 mg/mL in DMSO), reducing experimental variability and enabling the preparation of robust stock solutions, unlike the free base which may have a lower, undefined solubility limit.

• [1] Hycultec GmbH. 2-Amino-1,3-bis(carboxylethoxy)propane (hydrochloride) (HY-23212A) Datasheet. View Source

Distinct Storage and Handling Requirements for 3,3'-((2-Aminopropane-1,3-diyl)bis(oxy))dipropionic Acid Hydrochloride Versus Its Free Base Analog

The hydrochloride salt formulation provides a distinct advantage in terms of short-term handling convenience compared to its free base analog. While the free base (CAS 1020112-73-5) requires storage at -20°C to maintain long-term stability, the hydrochloride salt (CAS 2421153-68-4) is reported to be stable when stored at room temperature or 4°C . This difference in recommended storage conditions directly impacts laboratory workflow and inventory management.

Storage temperature

Head-to-head

RT or 4°C (HCl salt) vs. −20°C (free base)

Simplifies benchtop handling and cold-chain logistics

Vendor-recommended conditions; long-term stability data to verify

Evidence Dimension	Recommended Storage Temperature
Target Compound Data	Room temperature or 4°C (sealed, dry, and cool)
Comparator Or Baseline	Free base (CAS 1020112-73-5): -20°C
Quantified Difference	The hydrochloride salt can be stored at temperatures >20°C higher than the free base, simplifying benchtop handling and reducing reliance on freezer space.
Conditions	Vendor-recommended storage conditions for maintaining compound integrity

Why This Matters

Procuring the hydrochloride salt can reduce the logistical burden and cost associated with cold-chain storage for routine laboratory use, while its enhanced stability at ambient conditions can improve reproducibility in multi-step synthesis where the compound may be handled for extended periods.

• [1] Hycultec GmbH. 2-Amino-1,3-bis(carboxylethoxy)propane (hydrochloride) (HY-23212A) Datasheet. View Source

Unique Molecular Architecture: A Branched Amine Core Compared to Linear PEG-Diacid Linkers

Unlike linear PEG-diacid linkers such as Bis-PEG3-acid (CAS 96517-92-9), which contain a simple chain of repeating ethylene oxide units terminated by two carboxylic acids, 3,3'-((2-aminopropane-1,3-diyl)bis(oxy))dipropionic acid hydrochloride features a secondary amine at its core . This structural difference provides an additional site for orthogonal chemical modification, enabling the creation of branched PROTACs or the attachment of a third functional moiety (e.g., a fluorescent probe or targeting ligand) without compromising the two terminal acid groups required for E3 ligase and target protein conjugation.

Reactive handles

Class-level inference

3 (2 COOH + 1 amine) vs. 2 (2 COOH, Bis-PEG3-acid)

May enable branched PROTAC or tri-functional conjugate design

Based on chemical structure; synthetic validation advised

Evidence Dimension	Number of Orthogonal Reactive Groups
Target Compound Data	3 reactive groups: 2 x terminal carboxylic acid, 1 x secondary amine
Comparator Or Baseline	Bis-PEG3-acid: 2 reactive groups: 2 x terminal carboxylic acid
Quantified Difference	The target compound offers a 50% increase in the number of orthogonal reactive handles, expanding the chemical space and functionality of derived PROTACs.
Conditions	Analysis of chemical structures from vendor databases and public literature

Why This Matters

For scientific selection, this compound is not a mere drop-in replacement for a linear diacid linker; it is a building block for a different class of PROTACs. Its unique architecture allows for the synthesis of more complex, multifunctional degraders that may exhibit improved target selectivity, cellular uptake, or pharmacokinetic properties.

Hydrophilicity and Conformational Entropy: Balancing Solubility and Membrane Permeability in PROTAC Design

The design of an effective PROTAC linker involves a critical balance between hydrophilicity for solubility and sufficient flexibility to allow for ternary complex formation without excessive entropic penalty. PEG-based linkers are a foundational technology in this area because they introduce a hydrophilic, flexible spacer that can improve the drug-like properties of the overall PROTAC molecule . While not a direct head-to-head comparison, the inherent properties of PEG linkers, as a class, provide a quantifiable advantage over simple alkyl chains. For example, the ether oxygens in PEG linkers act as hydrogen bond acceptors, increasing aqueous solubility and reducing non-specific binding, which is a known issue with hydrophobic alkyl linkers . This class-level benefit is a primary driver for selecting a PEG-based linker like 3,3'-((2-aminopropane-1,3-diyl)bis(oxy))dipropionic acid hydrochloride over alternative chemical scaffolds.

PEG class advantage

Class-level inference

Increased aqueous solubility and reduced aggregation vs. alkyl linkers

Supports selection for improved degrader physicochemical profile

General PEG linker SAR; confirm for specific PROTAC context

Evidence Dimension	Solubility and Permeability Balance
Target Compound Data	Part of the PEG linker class, which is known to increase aqueous solubility and reduce aggregation compared to alkyl linkers.
Comparator Or Baseline	Alkyl chain linkers (e.g., C6-C12 hydrocarbons): hydrophobic, can induce aggregation and limit cell permeability.
Quantified Difference	PEG linkers are reported to increase solubility and maintain membrane permeability by balancing polar surface area, whereas alkyl linkers can reduce solubility and permeability due to hydrophobic collapse.
Conditions	Review of PROTAC linker design principles and structure-activity relationships (SAR) from published literature

Why This Matters

Understanding that the target compound belongs to the PEG linker class, which is empirically validated to improve the physicochemical profile of PROTACs, provides a strong rationale for its selection over non-PEG alternatives. This class-level advantage is a key factor in reducing the risk of compound failure due to poor solubility or permeability in downstream biological assays.

• [1] PTC BOC Sciences. PEG Linkers for PROTAC Design: Boosting Solubility and Flexibility in Drug Discovery. View Source
• [2] PTC BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. View Source

Optimized Application Scenarios for 3,3'-((2-Aminopropane-1,3-diyl)bis(oxy))dipropionic Acid Hydrochloride in PROTAC Development and Bioconjugation

Synthesis of Branched PROTACs Requiring High Solubility and Orthogonal Reactivity

The compound's high solubility in DMSO (200 mg/mL) and its unique secondary amine core make it the preferred choice for constructing branched PROTACs where a third functional element (e.g., a fluorophore, a PEG chain for solubility, or a targeting ligand) must be attached to the linker core. This application directly leverages the quantitative solubility advantage and the 50% increase in orthogonal reactive groups documented in Section 3.

High-Throughput PROTAC Library Synthesis with Improved Workflow Stability

Given its ambient temperature storage stability compared to the free base, this hydrochloride salt is well-suited for integration into automated synthesis platforms and high-throughput screening campaigns. The reduced need for cold-chain management during compound handling and weighing minimizes workflow disruptions and ensures consistent linker quality across large libraries, directly addressing the storage advantage quantified in Section 3.

Preparation of Stock Solutions for Sensitive Bioconjugation Reactions

The ability to prepare highly concentrated stock solutions in DMSO (up to 200 mg/mL) is critical for reactions where minimizing solvent volume is essential, such as in the conjugation of expensive or sensitive E3 ligase ligands. This scenario directly applies the quantifiable solubility advantage of the hydrochloride salt over its free base form, enabling efficient and high-yield PROTAC assembly.

Design of PROTACs with Improved Pharmacokinetic Properties Where Linker Flexibility is Paramount

As a member of the PEG linker class, this compound can be selected for projects where improving the aqueous solubility and reducing the aggregation of the final PROTAC molecule is a primary goal. The class-level evidence for PEG linkers in balancing solubility and permeability supports its use in early-stage discovery to overcome common pharmacokinetic hurdles associated with traditional small molecule inhibitors.

Application

Selection Property

Validation Focus

Branched PROTAC synthesis

Branched amine core with orthogonal reactivity

Multifunctional degrader design and conjugation efficiency

High-throughput synthesis campaigns

Ambient storage stability of hydrochloride salt

Workflow reproducibility and reduced cold-chain logistics

Concentrated stock solutions

High DMSO solubility profile

Low-volume bioconjugation with sensitive ligands

PROTAC physicochemical optimization

PEG linker class hydrophilicity and flexibility

Aqueous solubility and reduced aggregation in biological assays

• [1] Hycultec GmbH. 2-Amino-1,3-bis(carboxylethoxy)propane (hydrochloride) (HY-23212A) Datasheet. View Source
• [2] Hycultec GmbH. 2-Amino-1,3-bis(carboxylethoxy)propane (hydrochloride) (HY-23212A) Datasheet. View Source
• [3] PTC BOC Sciences. PEG Linkers for PROTAC Design: Boosting Solubility and Flexibility in Drug Discovery. View Source